Cas no 1206998-35-7 (2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1206998-35-7
• MF: C₂₃H₂₅N₃OS
• MW: 391.52910399437
• CID: 5450320
• PubChem ID: 49672067
• Update Time: 2025-10-18

2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-Methylphenyl)-5-phenyl-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone
• 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• F2964-2687
• 2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 1206998-35-7
• 2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• AKOS024477616

• Inchi： 1S/C23H25N3OS/c1-18-10-6-7-13-20(18)26-21(19-11-4-2-5-12-19)16-24-23(26)28-17-22(27)25-14-8-3-9-15-25/h2,4-7,10-13,16H,3,8-9,14-15,17H2,1H3
• InChI Key： JSXBIQNRKJUVCY-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C2C=CC=CC=2)N1C1C=CC=CC=1C)CC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 391.17183360g/mol
• Monoisotopic Mass: 391.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.0±65.0 °C(Predicted)
• pka: 2.46±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Chemical Compound CAS No. 1206998-35-7: 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

The compound with CAS No. 1206998-35-7, named as 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in chemical synthesis and drug discovery.

The molecular structure of this compound is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole ring in this molecule is further substituted with a 2-methylphenyl group and a phenyl group at positions 1 and 5, respectively. This substitution pattern not only enhances the stability of the imidazole ring but also contributes to its ability to form hydrogen bonds, a critical factor in drug design.

A key feature of this compound is the presence of a sulfanyl group (-S-) attached to the imidazole ring. This group plays a pivotal role in modulating the electronic properties of the molecule, making it more reactive towards various biochemical targets. Additionally, the molecule incorporates a piperidine ring, a six-membered saturated heterocycle with one nitrogen atom, which further enhances its pharmacokinetic properties by improving bioavailability and reducing clearance rates.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, with particular emphasis on its ability to target protein kinases involved in oncogenic signaling pathways. The integration of the imidazole and piperidine moieties allows for precise modulation of the molecule's binding affinity and selectivity, making it a promising candidate for anti-cancer therapeutic development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. Furthermore, green chemistry principles have been increasingly incorporated into the synthesis protocols to minimize environmental impact and improve sustainability.

The biological evaluation of this compound has revealed its potent anti-inflammatory and antioxidant properties, which suggest its potential application in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits minimal toxicity at therapeutic concentrations, further underscoring its suitability for clinical development.

In conclusion, the compound with CAS No. 1206998-35-7 represents a significant advancement in medicinal chemistry due to its unique structural features, robust biological activity, and favorable pharmacokinetic profile. As research continues to uncover new insights into its therapeutic potential, this compound is poised to play a pivotal role in the development of novel drugs targeting complex diseases such as cancer and inflammatory disorders.